Ethanol, 2-bromo, 3-methylbutanoate

• CAS No.: 5267-75-4
• Molecular Formula: C7H13BrO2
• Molecular Weight: 209.08 g/mol
• IUPAC Name: 2-bromoethyl 3-methylbutanoate
• InChI: InChI=1S/C7H13BrO2/c1-6(2)5-7(9)10-4-3-8/h6H,3-5H2,1-2H3
• InChI Key: IVMBUHLVMUAWEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)OCCBr

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethanol, 2-bromo, 3-methylbutanoate can be synthesized through the esterification of 3-methylbutanoic acid with 2-bromoethanol. The reaction typically involves the use of a strong acid catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process. Additionally, purification steps, such as distillation and recrystallization, are employed to obtain high-purity product.

Chemical Reactions Analysis

Types of Reactions

Ethanol, 2-bromo, 3-methylbutanoate undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom in the compound can be replaced by other nucleophiles, such as hydroxide ions or amines, leading to the formation of new compounds.

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ester group to an alcohol group, resulting in the formation of 2-bromo-3-methylbutanol.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, ammonia, and various amines. The reactions are typically carried out in polar solvents, such as water or alcohols, at moderate temperatures.

Oxidation: Oxidizing agents, such as potassium permanganate or chromium trioxide, are used under acidic or basic conditions.

Reduction: Reducing agents, such as lithium aluminum hydride or sodium borohydride, are employed under anhydrous conditions to prevent side reactions.

Major Products Formed

Nucleophilic Substitution: Products include 2-hydroxyethyl 3-methylbutanoate and various substituted amines.

Oxidation: Products include 3-methylbutanoic acid and other oxidized derivatives.

Reduction: Products include 2-bromo-3-methylbutanol.

Scientific Research Applications

Ethanol, 2-bromo, 3-methylbutanoate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of ethanol, 2-bromo, 3-methylbutanoate involves its reactivity with nucleophiles and electrophiles. The bromine atom acts as a leaving group in nucleophilic substitution reactions, allowing the formation of new bonds with nucleophiles. The ester group can undergo hydrolysis or reduction, leading to the formation of corresponding acids or alcohols. The molecular targets and pathways involved depend on the specific reactions and conditions employed.

Comparison with Similar Compounds

Similar Compounds

Ethyl 2-bromo-3-methylbutanoate: Similar in structure but with an ethyl ester group instead of an ethanol group.

2-Bromoethyl isopentanoate: Another name for ethanol, 2-bromo, 3-methylbutanoate.

3-Methylbutanoic acid: The parent acid from which the ester is derived.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct reactivity and potential applications. The presence of both a bromine atom and an ester group allows for a wide range of chemical transformations, making it a versatile compound in synthetic chemistry.